Cas no 2228096-89-5 (methyl 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetate)

• Product Name: methyl 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetate
• CAS No: 2228096-89-5
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 6258714
• PubChem ID: 165830606
• Update Time: 2025-05-23

methyl 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetate
• methyl 2-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]acetate
• EN300-1952816
• 2228096-89-5

• Inchi： 1S/C8H10F3N3O2/c1-14-4(6(12)7(15)16-2)3-5(13-14)8(9,10)11/h3,6H,12H2,1-2H3
• InChI Key： AWEIYVVXADKWOI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)OC)N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 237.07251106g/mol
• Monoisotopic Mass: 237.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetate

Research Brief on Methyl 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetate (CAS: 2228096-89-5)

Methyl 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetate (CAS: 2228096-89-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylpyrazole moiety, has been investigated for its potential applications in drug discovery and development, particularly in the synthesis of novel bioactive molecules. Recent studies have explored its utility as a versatile building block in medicinal chemistry, owing to its ability to introduce both amino and ester functional groups into complex molecular frameworks.

Recent research has focused on the synthetic pathways and optimization strategies for producing methyl 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetate with high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, which significantly improved the efficiency and scalability of the process. The study highlighted the compound's role as a key intermediate in the development of trifluoromethyl-containing pharmaceuticals, which are known for their enhanced metabolic stability and bioavailability.

In addition to its synthetic applications, methyl 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetate has been evaluated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit promising inhibitory effects against specific enzyme targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound demonstrated potent activity against a range of cancer cell lines, suggesting its potential as a scaffold for anticancer drug development.

The pharmacokinetic properties of methyl 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetate and its derivatives have also been a subject of investigation. Researchers have employed advanced computational modeling techniques to predict the absorption, distribution, metabolism, and excretion (ADME) profiles of these compounds. These studies have provided valuable insights into the structural modifications required to optimize their drug-like properties, thereby facilitating the design of more effective therapeutic agents.

Despite the promising findings, challenges remain in the clinical translation of methyl 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetate-based compounds. Issues such as solubility, toxicity, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the development of these compounds into viable drug candidates.

In conclusion, methyl 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetate represents a valuable chemical entity with broad applications in drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing research. Future studies should focus on expanding its therapeutic potential and addressing the current limitations to fully realize its clinical benefits.